Cas no 101457-07-2 (1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide)

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide is a specialized heterocyclic sulfonamide compound featuring a trifluoromethyl group and a methyl-substituted pyrazole core. Its unique structure imparts advantageous properties, including enhanced metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical applications. The trifluoromethyl group contributes to improved bioavailability and resistance to enzymatic degradation, while the sulfonamide moiety offers versatility for further functionalization. This compound is particularly useful in the synthesis of bioactive molecules, where its structural features can influence binding affinity and selectivity. Its stability under various reaction conditions further enhances its utility in medicinal chemistry and crop protection research.

1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide structure

101457-07-2 structure

Product Name:1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide

CAS No:101457-07-2

MF:C₅H₆F₃N₃O₂S

MW:229.18024969101

MDL:MFCD18426036

CID:3555191

PubChem ID:13630088

Update Time:2025-06-06

1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-sulfonamide, 1-methyl-3-(trifluoromethyl)-
- 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide
- C5H6F3N3O2S
- Z1269132264
- 1-methyl-3-(trifluoromethyl)pyrazole-4-sulfonamide
- DS-021901
- EN300-223702
- AKOS033805921
- CHEMBL4531496
- BEA45707
- 101457-07-2
- SCHEMBL3376105
- PNFNZHBLXSLIEG-UHFFFAOYSA-N
- MDL： MFCD18426036
- Inchi： 1S/C5H6F3N3O2S/c1-11-2-3(14(9,12)13)4(10-11)5(6,7)8/h2H,1H3,(H2,9,12,13)
- InChI Key： PNFNZHBLXSLIEG-UHFFFAOYSA-N
- SMILES： N1(C)C=C(S(N)(=O)=O)C(C(F)(F)F)=N1

Computed Properties

Exact Mass: 229.013282g/mol
Monoisotopic Mass: 229.013282g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 229.18g/mol
XLogP3: -0.3
Topological Polar Surface Area: 86.4Å²

1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide Pricemore >>

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Chemenu	CM419176-250mg	1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide	101457-07-2	95%+	250mg	$576	2023-01-05
Chemenu	CM419176-500mg	1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide	101457-07-2	95%+	500mg	$892	2023-01-05
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Enamine	EN300-223702-0.05g	1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide	101457-07-2	95%	0.05g	$245.0	2024-06-20
Enamine	EN300-223702-0.1g	1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide	101457-07-2	95%	0.1g	$366.0	2024-06-20
Enamine	EN300-223702-0.25g	1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide	101457-07-2	95%	0.25g	$524.0	2024-06-20
Enamine	EN300-223702-0.5g	1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide	101457-07-2	95%	0.5g	$824.0	2024-06-20
Enamine	EN300-223702-1.0g	1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide	101457-07-2	95%	1.0g	$1057.0	2024-06-20
Enamine	EN300-223702-2.5g	1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonamide	101457-07-2	95%	2.5g	$2071.0	2024-06-20
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